Cas no 33797-35-2 (2-(3-methoxy-2-methylphenyl)acetonitrile)

2-(3-methoxy-2-methylphenyl)acetonitrile structure

33797-35-2 structure

Product Name:2-(3-methoxy-2-methylphenyl)acetonitrile

CAS No:33797-35-2

MF:C₁₀H₁₁NO

MW:161.200442552567

CID:2945041

PubChem ID:59994508

Update Time:2023-11-27

2-(3-methoxy-2-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(3-methoxy-2-methylphenyl)acetonitrile
- Benzeneacetonitrile, 3-methoxy-2-methyl-
- C90933
- Inchi： 1S/C10H11NO/c1-8-9(6-7-11)4-3-5-10(8)12-2/h3-5H,6H2,1-2H3
- InChI Key： NASOCXHFRUEMJE-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC(CC#N)=C1C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 182
XLogP3: 1.9
Topological Polar Surface Area: 33

2-(3-methoxy-2-methylphenyl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1825846-0.05g	2-(3-methoxy-2-methylphenyl)acetonitrile	33797-35-2	95%	0.05g	$179.0	2023-09-19
Enamine	EN300-1825846-0.1g	2-(3-methoxy-2-methylphenyl)acetonitrile	33797-35-2	95%	0.1g	$268.0	2023-09-19
Enamine	EN300-1825846-0.25g	2-(3-methoxy-2-methylphenyl)acetonitrile	33797-35-2	95%	0.25g	$383.0	2023-09-19
Enamine	EN300-1825846-0.5g	2-(3-methoxy-2-methylphenyl)acetonitrile	33797-35-2	95%	0.5g	$601.0	2023-09-19
Enamine	EN300-1825846-1.0g	2-(3-methoxy-2-methylphenyl)acetonitrile	33797-35-2	95%	1g	$770.0	2023-06-02
Enamine	EN300-1825846-2.5g	2-(3-methoxy-2-methylphenyl)acetonitrile	33797-35-2	95%	2.5g	$1509.0	2023-09-19
Enamine	EN300-1825846-5.0g	2-(3-methoxy-2-methylphenyl)acetonitrile	33797-35-2	95%	5g	$2235.0	2023-06-02
Enamine	EN300-1825846-10.0g	2-(3-methoxy-2-methylphenyl)acetonitrile	33797-35-2	95%	10g	$3315.0	2023-06-02
Enamine	EN300-1825846-1g	2-(3-methoxy-2-methylphenyl)acetonitrile	33797-35-2	95%	1g	$770.0	2023-09-19
Enamine	EN300-1825846-5g	2-(3-methoxy-2-methylphenyl)acetonitrile	33797-35-2	95%	5g	$2235.0	2023-09-19

2-(3-methoxy-2-methylphenyl)acetonitrile Related Literature

1. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

33797-35-2 (2-(3-methoxy-2-methylphenyl)acetonitrile) Related Products

Recommended suppliers

Shanghai Bent Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Beyond Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

ASIACHEM I&E (JIANGSU) CO., LTD

Gold Member

Audited Supplier

CN Supplier

Bulk

ASIACHEM I&E (JIANGSU) CO., LTD

Shenzhen Yaoyuan R&D Center Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shenzhen Yaoyuan R&D Center Co.,Ltd

上海嵘奥生物技术有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

上海嵘奥生物技术有限公司